Cas no 72311-96-7 (1-Propanol,2-(ethylthio)-)
1-Propanol,2-(ethylthio)- structure
Product Name:1-Propanol,2-(ethylthio)-
CAS No:72311-96-7
MF:C5H12OS
MW:120.213180541992
CID:574157
PubChem ID:3018335
Update Time:2025-04-19
1-Propanol,2-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,2-(ethylthio)-
- 2-ethylsulfanylpropan-1-ol
- 2-(ethylsulfanyl)propan-1-ol
- 2-(Ethylthio)propanol
- DTXSID20993102
- NS00061473
- EINECS 276-578-5
- 72311-96-7
- SCHEMBL6991792
-
- Inchi: 1S/C5H12OS/c1-3-7-5(2)4-6/h5-6H,3-4H2,1-2H3
- InChI Key: JAGOMSUTLHWFHA-UHFFFAOYSA-N
- SMILES: S(CC)C(C)CO
Computed Properties
- Exact Mass: 120.06096
- Monoisotopic Mass: 120.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 39.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
1-Propanol,2-(ethylthio)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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